1-(3,3-dichloro-2-propenyl)-N-(4-methoxyphenyl)-2-oxo-1,2-dihydro-3-pyridinecarboxamide

• IUPAC Name: 1-(3,3-dichloroprop-2-enyl)-N-(4-methoxyphenyl)-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C16H14Cl2N2O3/c1-23-12-6-4-11(5-7-12)19-15(21)13-3-2-9-20(16(13)22)10-8-14(17)18/h2-9H,10H2,1H3,(H,19,21)
• InChI Key: CYOZFLSSKJCDPE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=CC=CN(C2=O)CC=C(Cl)Cl
• Molecular Formula: C16H14Cl2N2O3
• Molecular Weight: 353.2 g/mol

Description

1-(3,3-dichloro-2-propenyl)-N-(4-methoxyphenyl)-2-oxo-1,2-dihydro-3-pyridinecarboxamide is a useful research compound. Its molecular formula is C16H14Cl2N2O3 and its molecular weight is 353.2 g/mol. The purity is usually 95%.
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Scientific Research Applications

Stereochemistry and Pharmacological Profile

The compound, structurally related to pyrrolidin-2-one pharmacophore analogs, shows promise in pharmacological applications, particularly for central nervous system agents. These agents are known to facilitate memory processes and mitigate cognitive impairments associated with various conditions. The design, synthesis, and biological activity of these compounds, including enantiomerically pure versions like (R)-phenylpiracetam, have been extensively studied. The relationship between the configuration of stereocenters and the biological properties of respective enantiomers highlights the importance of stereochemistry in enhancing pharmacological profiles (Veinberg et al., 2015).

Synthesis and Chemical Reactions

This compound falls into the broader category of 1,2-oxazines and 1,2-benzoxazines, which are known for their versatile synthesis and reactions. These compounds can be synthesized through the dehydration of 5,6-dihydro-6-hydroxy-4H-1,2-oxazines, obtained from cyclization of specific precursors. The synthesis pathways, chemical reactivity, and the use of these compounds as chiral synthons are significant areas of research, underscoring their importance in chemical synthesis and potential applications in various fields (Sainsbury, 1991).

Applications in Chemistry and Biology

The compound is part of a broader family of compounds with extensive applications in chemistry and biology. For instance, 3-hydroxycoumarin derivatives, related in structure and reactivity, have been used in genetics, pharmacology, and microbiology. These applications highlight the potential of such compounds in advancing research and applications in life sciences (Yoda, 2020).

Potential in Environmental Studies

Environmental estrogens like methoxychlor, related in structure to the compound , have been the subject of extensive studies due to their effects on the reproductive system and developmental processes. Understanding the metabolic pathways and physiological impacts of such compounds is crucial for assessing environmental risks and developing safer chemical alternatives (Cummings, 1997).

Role in Emerging Contaminants Study

The compound is structurally related to organophosphorus chemicals like Tris(1,3-dichloro-2-propyl)phosphate (TDCPP), an emerging environmental contaminant. Research into the environmental behavior, exposure, and health risks of such compounds is crucial for understanding their impact on ecosystems and human health (Wang et al., 2020).